Cas no 1214366-87-6 (Methyl 2-hydroxy-5-(pyridin-3-yl)nicotinate)

• Product Name: Methyl 2-hydroxy-5-(pyridin-3-yl)nicotinate
• CAS No: 1214366-87-6
• MF: C₁₂H₁₀N₂O₃
• MW: 230.21940279007
• CID: 4921372
• Update Time: 2025-06-28

Methyl 2-hydroxy-5-(pyridin-3-yl)nicotinate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-5-(pyridin-3-yl)nicotinate
• Methyl 2-hydroxy-5-(pyridin-3-yl)nicotinate

• Inchi： 1S/C12H10N2O3/c1-17-12(16)10-5-9(7-14-11(10)15)8-3-2-4-13-6-8/h2-7H,1H3,(H,14,15)
• InChI Key： XDCTUNIFGUAJRC-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(NC=C(C=1)C1C=NC=CC=1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 399
• XLogP3: 0.4
• Topological Polar Surface Area: 68.3

Additional information on Methyl 2-hydroxy-5-(pyridin-3-yl)nicotinate

Methyl 2-hydroxy-5-(pyridin-3-yl)nicotinate: A Comprehensive Overview

The compound Methyl 2-hydroxy-5-(pyridin-3-yl)nicotinate, identified by the CAS number 1214366-87-6, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of nicotinates, which are derivatives of nicotinic acid, a key component in the synthesis of niacin and its derivatives. The presence of the pyridinyl group at the 5-position and the hydroxyl group at the 2-position introduces unique electronic and steric properties, making this compound a subject of interest for researchers.

Recent studies have highlighted the importance of nicotinate derivatives in drug design, particularly in the development of anti-inflammatory and anti-cancer agents. The Methyl 2-hydroxy-5-(pyridin-3-yl)nicotinate structure has been shown to exhibit promising biological activities due to its ability to interact with specific cellular pathways. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound can modulate the activity of certain kinases, which are critical targets in cancer therapy.

The synthesis of Methyl 2-hydroxy-5-(pyridin-3-yl)nicotinate involves a multi-step process that typically starts with the preparation of nicotinic acid derivatives. The introduction of the pyridinyl group at the 5-position is achieved through a nucleophilic aromatic substitution reaction, while the hydroxyl group at the 2-position is introduced via a hydroxylation step. The methyl esterification is then carried out to yield the final product. This synthesis pathway has been optimized in recent years to improve yield and purity, making it more accessible for large-scale production.

In terms of applications, Methyl 2-hydroxy-5-(pyridin-3-yl)nicotinate has shown potential in several areas. In pharmaceuticals, it is being explored as a lead compound for developing new drugs targeting chronic inflammatory diseases. Its ability to inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6 makes it a promising candidate for treating conditions like rheumatoid arthritis and inflammatory bowel disease.

Additionally, this compound has garnered attention in the field of nutraceuticals due to its potential role as a bioactive ingredient. Studies have suggested that it may enhance cognitive function by modulating neurotransmitter systems, particularly dopamine and serotonin pathways. This property could be exploited in developing functional foods or dietary supplements aimed at improving mental health and cognitive performance.

The structural uniqueness of Methyl 2-hydroxy-5-(pyridin-3-yl)nicotinate also makes it an interesting molecule for materials science applications. Its ability to form stable complexes with metal ions has led to its use as a ligand in coordination chemistry studies. Researchers have reported that this compound can form metalloporphyrins with exceptional stability, which could find applications in catalysis and sensing technologies.

From an environmental perspective, there is growing interest in understanding the biodegradation pathways of compounds like Methyl 2-hydroxy-5-(pyridin-3-yl)nicotinate. Recent studies have focused on identifying microbial strains capable of degrading this compound under various environmental conditions. These findings are crucial for assessing its environmental impact and ensuring sustainable practices during its production and use.

In conclusion, Methyl 2-hydroxy-5-(pyridin-3-yl)nicotinate (CAS No. 1214366876) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and biological studies, positions it as a valuable tool for future innovations in medicine, nutrition, and materials science.